2-Benzyl-1-nonanol

• Molecular Formula: C16H26O
• Molecular Weight: 234.38 g/mol
• IUPAC Name: 2-benzylnonan-1-ol
• InChI: InChI=1S/C16H26O/c1-2-3-4-5-7-12-16(14-17)13-15-10-8-6-9-11-15/h6,8-11,16-17H,2-5,7,12-14H2,1H3
• InChI Key: CXWCLDITKQALFG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC(CC1=CC=CC=C1)CO

Description

2-Benzyl-1-nonanol is a useful research compound. Its molecular formula is C16H26O and its molecular weight is 234.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The acohol was prepared by hydrogenation of α-heptylcinnamaldehyde exactly as in Example 1.α-Heptylcinnamaldehyde was pepared as follows: To a mixture of 53.8g (0.50 mole) benzaldehyde 50ml ethanol and 25 ml 10% NaOH at reflux were added 56.8 g (0.40 mole) nonanal dropwise over 20 min. Halfway through the addition of nonanal an additional 25 ml 10% NaOH were added. After two hours at reflux the mixture was cooled, diluted with 100 ml 30°-60° petroleum ether, washed once with 50 ml 5% HCl, once with saturated NaCl brine, filtered through 4A molecular sieves, stripped and fractionally distilled, bp 135°-150°/0.15 mm, to give 56.6 g (61%) whose IR showed aromatic CH stretch from 3000-3100 cm -1, aldehyde CH at 2705 cm-1, and an aldehyde C=O at 1706 cm-1.

Synthesis routes and methods II

Procedure details

The alcohol was prepared by hydrogenation of a-heptylcinnamaldehyde exactly as in Example 1. -Heptylcinnamaldehyde was prepared as follows: To a mixture of 53.8 g (0.50 mole) benzaldehyde 50 ml ethanol and 25 ml 10% NaOH at reflux were added 56.8 g (0.40 mole) nonanal dropwise over 20 min. Halfway through the addition of nonanal an additional 25 ml 10% NaOH were added. After two hours at reflux the mixture was cooled, diluted with 100 ml 30°-60° petroleum ether, washed once with 50 ml 5% HCl, once with saturated NaCl brine, filtered through 4A molecular sieves, stripped and fractionally distilled, bp 135°-150°/0.15 mm, to give 56.1 g (61%) whose IR showed aromatic CH stretch from 3000-3100 cm-1, aldehyde CH at 2705 cm-1, and an aldehyde C=0 at 1706 cm-1.